![molecular formula C15H7FN2O2 B8280271 2-Fluoroindolo[2,1-b]quinazoline-6,12-dione](/img/structure/B8280271.png)
2-Fluoroindolo[2,1-b]quinazoline-6,12-dione
Cat. No. B8280271
M. Wt: 266.23 g/mol
InChI Key: DRHLXNRAFXVHOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05441955
Procedure details
Using the procedure in Example 12, and substituting 5-fluoroisatoic anhydride for 5-chloroisatoic anhydride and isatin for 5-fluoroisatin gave 650 mg (57%) of the title compound: mp 295° C. (dec); 1H NMR (DMSO-d6) δ 7.48-7.54 (m, 1H), 7.82-7.94 (m, 3H), 8.02-8.08 (m, 2H), 8.46-8.51 (m, 1H); MS (M+H)+ 267.1.
Name
Yield
57%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:13]=[C:6]2[C:7]([O:9][C:10](=[O:12])[NH:11][C:5]2=[CH:4][CH:3]=1)=O.N1C2C(=CC=CC=2)C(=O)C1=O.[F:25][C:26]1[CH:27]=[C:28]2[C:32](=[CH:33][CH:34]=1)[NH:31][C:30](=O)C2=O>>[F:25][C:26]1[CH:34]=[C:33]2[C:32](=[CH:28][CH:27]=1)[N:31]=[C:30]1[C:7](=[O:9])[C:6]3[C:5]([N:11]1[C:10]2=[O:12])=[CH:4][CH:3]=[CH:2][CH:13]=3
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C2C(C(=O)OC(N2)=O)=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1C(=O)C(=O)C2=CC=CC=C12
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C2C(C(NC2=CC1)=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=C2C(N3C(=NC2=CC1)C(C1=CC=CC=C13)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 650 mg | |
| YIELD: PERCENTYIELD | 57% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
